Cas no 1403991-85-4 (1-(4-Bromo-2-hydroxyphenyl)-2-(2,5-dibromophenyl)ethanone)

• Product Name: 1-(4-Bromo-2-hydroxyphenyl)-2-(2,5-dibromophenyl)ethanone
• CAS No: 1403991-85-4
• MF: C₁₄H₉Br₃O₂
• MW: 448.932061910629
• MDL: MFCD29054043
• CID: 2359738
• PubChem ID: 101043295
• Update Time: 2025-05-19

1-(4-Bromo-2-hydroxyphenyl)-2-(2,5-dibromophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-hydroxyphenyl)-2-(2,5-dibromophenyl)ethanone
• Ethanone, 1-(4-bromo-2-hydroxyphenyl)-2-(2,5-dibromophenyl)-
• 1-(2-Hydroxy-4-bromophenyl)-2-(2,5-dibromophenyl)ethanone
• AC-28950
• DA-45287
• C12940
• SCHEMBL17740976
• AKOS030527878
• DTXSID901196881
• CS-M3360
• CS-14979
• 1403991-85-4
• 813-148-3
• 1-(4-Bromo-2-hydroxyphenyl)-2-(2,5-dibromophenyl)ethanone

• MDL： MFCD29054043
• Inchi： 1S/C14H9Br3O2/c15-9-2-4-12(17)8(5-9)6-13(18)11-3-1-10(16)7-14(11)19/h1-5,7,19H,6H2
• InChI Key： PRKVOZSIFWDNAM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CC(C1C=CC(=CC=1O)Br)=O)Br

Computed Properties

• Exact Mass: 447.81322g/mol
• Monoisotopic Mass: 445.81527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 5.5

Experimental Properties

• Density: 1.963±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.9E-3 g/L) (25 ºC),

Additional information on 1-(4-Bromo-2-hydroxyphenyl)-2-(2,5-dibromophenyl)ethanone

1-(4-Bromo-2-hydroxyphenyl)-2-(2,5-dibromophenyl)ethanone: A Comprehensive Overview

The compound 1-(4-Bromo-2-hydroxyphenyl)-2-(2,5-dibromophenyl)ethanone (CAS No. 1403991-85-4) is a highly specialized organic compound with a complex aromatic structure. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of two aromatic rings connected by a ketone group, with bromine and hydroxyl substituents strategically positioned to influence its reactivity and stability.

The bromine substituents in the molecule play a crucial role in modulating its electronic properties. Bromine is known for its high electronegativity and ability to participate in various chemical reactions, making it a valuable functional group in organic synthesis. The hydroxyl group further enhances the compound's reactivity by introducing hydrogen bonding capabilities and potential sites for nucleophilic attack. These features make 1-(4-Bromo-2-hydroxyphenyl)-2-(2,5-dibromophenyl)ethanone a versatile building block in organic chemistry.

Recent studies have explored the use of this compound as an intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized its aromatic rings as platforms for constructing complex heterocyclic structures, which are often found in natural products and drug candidates. The compound's ability to undergo both electrophilic and nucleophilic substitutions has been leveraged to create diverse libraries of compounds with potential therapeutic applications.

In the context of materials science, 1-(4-Bromo-2-hydroxyphenyl)-2-(2,5-dibromophenyl)ethanone has been investigated for its role in the development of advanced materials such as polymers and coatings. Its bromine atoms can serve as sites for cross-linking reactions, enhancing the mechanical and thermal properties of the resulting materials. Additionally, the compound's hydroxyl group can be functionalized to introduce additional functionalities, further expanding its utility.

From an environmental perspective, the stability and biodegradability of 1-(4-Bromo-2-hydroxyphenyl)-2-(2,5-dibromophenyl)ethanone have been studied to assess its potential impact on ecosystems. Research indicates that while the compound exhibits moderate persistence in certain conditions, it can undergo degradation under specific environmental stimuli, such as UV light or microbial activity. These findings are crucial for ensuring the safe handling and disposal of this compound in industrial settings.

Looking ahead, the continued exploration of 1-(4-Bromo-2-hydroxyphenyl)-2-(2,5-dibromophenyl)ethanone is expected to yield further insights into its potential applications. Its unique combination of functional groups makes it an invaluable tool for chemists seeking to design novel molecules with tailored properties. As research progresses, this compound will undoubtedly play a pivotal role in advancing our understanding of organic chemistry and its practical applications.